Cas no 2171799-03-2 (2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171799-03-2
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5812845
• PubChem ID: 165601828
• Update Time: 2025-10-21

2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598945
• 2171799-03-2
• 2-[5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C12H18N4/c1-9(2)8-16-12(7-10-3-4-10)11(5-6-13)14-15-16/h9-10H,3-5,7-8H2,1-2H3
• InChI Key： XSMBGSZNYUHMGG-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(=C(CC#N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Guide to 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171799-03-2)

2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171799-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the cyclopropylmethyl and 2-methylpropyl groups in its structure enhances its potential as a building block for novel bioactive molecules.

The molecular formula of 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile is C12H18N4, with a molecular weight of approximately 218.30 g/mol. Its unique structure combines a triazole ring with an acetonitrile moiety, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in the development of antiviral, antifungal, and anticancer agents, given the well-documented pharmacological properties of triazole derivatives.

One of the key advantages of 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile is its stability under various reaction conditions, which makes it suitable for use in multi-step synthetic processes. Its nitrile group can be further functionalized to produce a wide range of derivatives, expanding its utility in medicinal chemistry. Recent studies have explored its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways.

In the context of current research trends, 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile aligns with the growing demand for heterocyclic compounds in drug development. The 1,2,3-triazole scaffold, in particular, has been widely investigated due to its ability to mimic peptide bonds and interact with biological targets. This compound's cyclopropylmethyl substituent may also contribute to improved metabolic stability, a critical factor in the design of new therapeutics.

The synthesis of 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves click chemistry approaches, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and regioselective, ensuring high yields of the desired product. Researchers are also exploring greener alternatives, such as metal-free click reactions, to align with the principles of sustainable chemistry.

From a commercial perspective, 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile is available from several specialty chemical suppliers, catering to the needs of pharmaceutical and academic research laboratories. Its CAS No. 2171799-03-2 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's purity and quality are critical for reproducible results in biological assays and synthetic applications.

Looking ahead, the potential of 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile in drug discovery and material science is vast. Its structural features make it a promising candidate for the development of bioactive molecules with tailored properties. As research continues to uncover new applications for triazole-based compounds, this molecule is poised to play a pivotal role in advancing scientific and industrial innovations.

For researchers and chemists working with 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile, it is essential to follow standard safety protocols and handle the compound in a well-ventilated laboratory environment. While it is not classified as a hazardous substance, proper storage and handling are recommended to ensure its longevity and efficacy in experimental settings.

In summary, 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171799-03-2) represents a valuable tool in modern chemistry, offering a blend of structural versatility and biological relevance. Its applications span from pharmaceutical intermediates to agrochemical precursors, reflecting the broad utility of triazole derivatives in science and industry.